Cas no 27431-39-6 (3-Methoxybutyl Thioglycolate)

3-Methoxybutyl Thioglycolate is a specialty chemical compound primarily used in the cosmetics and personal care industry as a key ingredient in permanent hair waving and straightening formulations. Its molecular structure, featuring a thiol group and an ether linkage, enables efficient reduction of disulfide bonds in keratin, facilitating hair restructuring. The compound offers advantages such as controlled reactivity, reduced odor compared to traditional thiol-based agents, and improved stability in formulations. Its balanced polarity ensures effective penetration into hair fibers while maintaining manageable viscosity in commercial preparations. The methoxybutyl moiety contributes to milder effects on hair proteins, minimizing damage during cosmetic treatments.

3-Methoxybutyl Thioglycolate structure

Product Name:3-Methoxybutyl Thioglycolate

CAS No:27431-39-6

MF:C₇H₁₄O₃S

MW:178.249261379242

CID:251174

PubChem ID:87561346

Update Time:2025-05-27

3-Methoxybutyl Thioglycolate Chemical and Physical Properties

Names and Identifiers

- Acetic acid,2-mercapto-, 3-methoxybutyl ester
- 3-Methoxybutyl Thioglycolate
- 3-methoxybutyl 2-sulfanylacetate
- 3-methoxybutyl 2-mercaptoacetate
- 3-Methoxybutyl Mercaptoacetate
- Mercaptoacetic Acid 3-Methoxybutyl Ester
- Thioglycolic Acid 3-Methoxybutyl Ester
- 3-MethoxybutylThioglycolate
- FVOSQWCSFOEXOP-UHFFFAOYSA-N
- M2060
- 3-Methoxybutyl2-mercaptoacetate
- 27431-39-6
- E78882
- SCHEMBL60446
- AKOS006280519
- DTXSID90475526
- AS-60921
- MFCD04038084
- MDL： MFCD04038084
- Inchi： 1S/C7H14O3S/c1-6(9-2)3-4-10-7(8)5-11/h6,11H,3-5H2,1-2H3
- InChI Key： FVOSQWCSFOEXOP-UHFFFAOYSA-N
- SMILES： SCC(=O)OCCC(C)OC

Computed Properties

Exact Mass: 178.06600
Monoisotopic Mass: 178.066
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.1
Topological Polar Surface Area: 36.5

Experimental Properties

Color/Form: Not determined
Density: 1.059
Boiling Point: 252.034°C at 760 mmHg
Flash Point: 137.092°C
Refractive Index: 1.4590 to 1.4630
PSA: 74.33000
LogP: 0.88440
Solubility: Not determined

3-Methoxybutyl Thioglycolate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：(BD434031)

3-Methoxybutyl Thioglycolate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M220125-250mg	3-Methoxybutyl Thioglycolate	27431-39-6		250mg	$ 50.00	2022-06-04
TRC	M220125-500mg	3-Methoxybutyl Thioglycolate	27431-39-6		500mg	$ 65.00	2022-06-04
TRC	M220125-2.5g	3-Methoxybutyl Thioglycolate	27431-39-6		2.5g	$ 80.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M2060-500g	3-Methoxybutyl Thioglycolate	27431-39-6	97.0%(GC&T)	500g	￥1595.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M2060-25g	3-Methoxybutyl Thioglycolate	27431-39-6	97.0%(GC&T)	25g	￥310.0	2022-06-10
Ambeed	A704431-5g	3-Methoxybutyl 2-mercaptoacetate	27431-39-6	97% GC	5g	$14.0	2025-02-24
Ambeed	A704431-25g	3-Methoxybutyl 2-mercaptoacetate	27431-39-6	97% GC	25g	$43.0	2025-02-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M862571-25g	3-Methoxybutyl Thioglycolate	27431-39-6	≥97%(GC)(T)	25g	￥184.50	2022-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M2060-25G	3-Methoxybutyl Thioglycolate	27431-39-6	>97.0%(GC)(T)	25g	¥190.00	2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M2060-500G	3-Methoxybutyl Thioglycolate	27431-39-6	>97.0%(GC)(T)	500g	¥1440.00	2024-04-15